Cas no 2169721-29-1 (methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate)

• Product Name: methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate
• CAS No: 2169721-29-1
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6421809
• PubChem ID: 165525673
• Update Time: 2025-05-21

methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate
• EN300-1459966
• methyl 2-[(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylidene]acetate
• 2169721-29-1

• Inchi： 1S/C14H16O2/c1-14(2)9-10-6-4-5-7-11(10)12(14)8-13(15)16-3/h4-8H,9H2,1-3H3/b12-8-
• InChI Key： SKXXLCUILICPNQ-WQLSENKSSA-N
• SMILES： O(C)C(/C=C1/C2C=CC=CC=2CC/1(C)C)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate

Comprehensive Guide to Methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 2169721-29-1)

Methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 2169721-29-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This ester derivative, characterized by its unique indenylidene structure, serves as a versatile intermediate in the synthesis of complex molecules. Its E-configuration and dimethyl-dihydroindene backbone contribute to its stability and reactivity, making it a valuable building block for researchers.

The compound's molecular formula and structural features have been extensively studied to understand its potential applications. With the growing demand for high-performance materials and bioactive molecules, methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate has emerged as a key player in the development of innovative solutions. Researchers are particularly interested in its role as a precursor for photochromic materials and organic semiconductors, which are critical for next-generation electronic devices.

One of the most pressing questions in the scientific community is how to optimize the synthesis of functionalized indene derivatives like this compound. Recent advancements in catalytic methods and green chemistry have enabled more efficient production routes, reducing waste and improving yields. The compound's compatibility with cross-coupling reactions and cycloaddition processes further enhances its utility in constructing complex molecular architectures.

In the pharmaceutical sector, methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate is being explored for its potential as a scaffold in drug discovery. Its rigid framework and ability to introduce diverse functional groups make it an attractive candidate for designing target-specific therapeutics. Scientists are investigating its derivatives for applications in anti-inflammatory and neuroprotective agents, aligning with the global focus on precision medicine.

The compound's relevance extends to the field of organic electronics, where its conjugated system and electron-accepting properties are being harnessed for light-emitting diodes (OLEDs) and solar cells. As the world shifts toward renewable energy and sustainable technologies, the demand for such advanced materials is expected to rise. Researchers are also examining its potential in sensors and catalysts, driven by the need for smart materials in industrial applications.

From a commercial perspective, the market for methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate is expanding, with suppliers catering to the needs of research institutions and manufacturing units. The compound's high purity grades and custom synthesis options are critical factors for buyers. Industry reports highlight the growing adoption of this chemical in academic research and industrial R&D, reflecting its broad applicability.

Safety and handling of methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate are also key considerations. While it is not classified as a hazardous substance, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Researchers are advised to follow standard laboratory protocols when working with this compound to ensure optimal results.

In summary, methyl 2-(1E)-2,2-dimethyl-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 2169721-29-1) represents a cutting-edge chemical with multifaceted applications. Its role in advanced material science, pharmaceutical development, and sustainable technologies underscores its importance in modern research. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain at the forefront of scientific and industrial progress.